Cas no 1150114-41-2 (6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane)
6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane Chemical and Physical Properties
Names and Identifiers
-
- 6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane
- 6-methyl-2-(1-phenylethenyl)-1,3,6,2-dioxazaborocane
- CS-0175101
- 1150114-41-2
- MFCD11855839
- 4H-1,3,6,2-Dioxazaborocine, tetrahydro-6-methyl-2-(1-phenylethenyl)-
- DTXSID90674916
- AKOS015850846
- BS-19315
- DB-307137
- G74603
-
- MDL: M179591
- Inchi: 1S/C13H18BNO2/c1-12(13-6-4-3-5-7-13)14-16-10-8-15(2)9-11-17-14/h3-7H,1,8-11H2,2H3
- InChI Key: QWPFMUGPSYWPFD-UHFFFAOYSA-N
- SMILES: O1B(C(=C)C2C=CC=CC=2)OCCN(C)CC1
Computed Properties
- Exact Mass: 231.14300
- Monoisotopic Mass: 231.1430590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.7Ų
Experimental Properties
- PSA: 21.70000
- LogP: 1.64370
6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019117738-25g |
6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane |
1150114-41-2 | 95% | 25g |
$599.55 | 2023-09-04 | |
| Fluorochem | 217258-1g |
6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane |
1150114-41-2 | 95% | 1g |
£76.00 | 2022-03-01 | |
| Fluorochem | 217258-5g |
6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane |
1150114-41-2 | 95% | 5g |
£225.00 | 2022-03-01 | |
| Chemenu | CM554032-5g |
6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane |
1150114-41-2 | 95%+ | 5g |
$263 | 2022-09-04 | |
| TRC | M354350-10mg |
6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane |
1150114-41-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M354350-50mg |
6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane |
1150114-41-2 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M354350-100mg |
6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane |
1150114-41-2 | 100mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M179591-5g |
6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane |
1150114-41-2 | 95% | 5g |
¥6427.90 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1245771-100mg |
6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane |
1150114-41-2 | 95% mix TBC as stabilizer | 100mg |
¥344.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1245771-250mg |
6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane |
1150114-41-2 | 95% mix TBC as stabilizer | 250mg |
¥618.00 | 2024-08-09 |
6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane
Introduction to 6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane (CAS No. 1150114-41-2)
6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane, identified by the chemical abstracts service number CAS No. 1150114-41-2, is a specialized boron-containing heterocyclic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the dioxazaborocane class, a group of molecules known for their unique reactivity and utility in cross-coupling reactions, particularly in the context of Suzuki-Miyaura couplings and other palladium-catalyzed processes.
The structural framework of 6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane incorporates a boron atom coordinated to an oxygen-rich dioxazole ring, which is further functionalized with a methyl group at the 6-position and a 1-phenylvinyl substituent at the 2-position. This particular arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of complex organic architectures. The presence of the phenylvinyl moiety not only enhances the compound's reactivity but also opens up possibilities for further derivatization, enabling the construction of more intricate molecular systems.
In recent years, boron-containing heterocycles have become increasingly important in medicinal chemistry due to their ability to modulate biological targets with high specificity. The dioxazaborocane scaffold, in particular, has been explored for its potential in developing novel therapeutic agents. The methyl group and 1-phenylvinyl substituents in 6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane contribute to its versatility, allowing chemists to tailor its properties for various applications.
One of the most compelling aspects of this compound is its utility in transition metal-catalyzed reactions. The boron center serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon bonds under mild conditions. This capability is particularly valuable in drug discovery pipelines, where efficient construction of complex molecular frameworks is essential. The 1-phenylvinyl group further enhances these reactivity profiles by providing additional sites for functionalization.
Recent studies have highlighted the role of 6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane in the development of novel catalysts and ligands for asymmetric synthesis. The combination of the boron atom and the dioxazole ring creates a unique environment that can influence the stereoselectivity of reactions. This has opened up new avenues for producing enantiomerically pure compounds, which are often required for pharmaceutical applications. The ability to fine-tune reactivity and selectivity makes this compound a powerful tool in synthetic organic chemistry.
The pharmaceutical industry has been particularly interested in boron-containing compounds due to their bioactivity and potential therapeutic benefits. Boronated heterocycles have shown promise in various disease areas, including oncology and inflammatory disorders. The structural features of 6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane make it an attractive candidate for further investigation as a lead compound or as an intermediate in the synthesis of more complex molecules.
Advances in computational chemistry have also contributed to our understanding of how 6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane behaves in different reaction conditions. Molecular modeling studies have provided insights into its interactions with transition metals and other substrates, helping chemists design more efficient synthetic routes. These computational tools are increasingly being integrated into drug discovery programs to accelerate the development of novel therapeutics.
The synthesis of 6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane presents its own set of challenges due to its complex structure. However, recent methodologies have improved access to this compound through multi-step synthetic routes that leverage modern techniques such as transition metal catalysis and organometallic chemistry. These advances have made it more feasible to produce sufficient quantities for both research and industrial applications.
In conclusion,6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane (CAS No. 115011441) is a versatile and highly reactive compound with significant potential in synthetic chemistry and pharmaceutical research。 Its unique structural features make it an excellent candidate for further exploration, particularly in the development of novel catalysts, ligands, and therapeutic agents。 As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines。
1150114-41-2 (6-Methyl-2-(1-phenylvinyl)-1,3,6,2-dioxazaborocane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)